Cas no 1995037-57-4 (8-Bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine)
8-Bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine Chemical and Physical Properties
Names and Identifiers
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- 8-bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine
- AT11042
- 1995037-57-4
- Z2867465438
- EN300-2010112
- SCHEMBL18007560
- BS-48508
- 8-Bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine
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- MDL: MFCD30719016
- Inchi: 1S/C12H14BrN/c13-11-7-3-1-5-9(7)12(14)10-6-2-4-8(10)11/h1-6,14H2
- InChI Key: AXRMGIYGEAGXID-UHFFFAOYSA-N
- SMILES: BrC1=C2CCCC2=C(C2CCCC=21)N
Computed Properties
- Exact Mass: 251.03096g/mol
- Monoisotopic Mass: 251.03096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26
8-Bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1255482-100mg |
8-Bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine |
1995037-57-4 | 97% | 100mg |
$65 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1255482-250mg |
8-Bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine |
1995037-57-4 | 97% | 250mg |
$85 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1255482-1g |
8-Bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine |
1995037-57-4 | 97% | 1g |
$180 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1255482-5g |
8-Bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine |
1995037-57-4 | 97% | 5g |
$1075 | 2023-09-04 | |
| Enamine | EN300-2010112-0.05g |
8-bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine |
1995037-57-4 | 95% | 0.05g |
$252.0 | 2023-09-16 | |
| Enamine | EN300-2010112-0.1g |
8-bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine |
1995037-57-4 | 95% | 0.1g |
$376.0 | 2023-09-16 | |
| Enamine | EN300-2010112-0.25g |
8-bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine |
1995037-57-4 | 95% | 0.25g |
$538.0 | 2023-09-16 | |
| Enamine | EN300-2010112-0.5g |
8-bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine |
1995037-57-4 | 95% | 0.5g |
$847.0 | 2023-09-16 | |
| Enamine | EN300-2010112-1.0g |
8-bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine |
1995037-57-4 | 95% | 1g |
$1086.0 | 2023-04-26 | |
| Enamine | EN300-2010112-2.5g |
8-bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine |
1995037-57-4 | 95% | 2.5g |
$2127.0 | 2023-09-16 |
8-Bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 8-Bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine
8-Bromo-1,2,3,5,6,7-Hexahydro-S-Indacen-4-Amine: A Comprehensive Overview
8-Bromo-1,2,3,5,6,7-hexahydro-s-indacen-4-amine, also known by its CAS registry number CAS No. 1995037-57-4, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indacene derivatives and is characterized by its brominated structure and amine functional group. The molecule's structure consists of a fused bicyclic system with a bromine atom at the 8-position and an amine group at the 4-position. This configuration imparts unique chemical and biological properties to the compound.
The synthesis of 8-bromo-hexahydro-s-indacenamine involves a series of intricate chemical reactions. Researchers have employed various strategies to optimize the synthesis process, including the use of transition metal catalysts and stereo-selective methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples of this compound. The development of efficient synthetic routes has significantly enhanced its accessibility for further research and potential applications.
In recent years, 8-bromo-hexahydro-s-indacenamine has been extensively studied for its potential in drug discovery. The compound exhibits interesting pharmacological properties that make it a promising candidate for treating various diseases. For instance, studies have shown that it possesses potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress.
The pharmacokinetic profile of CAS No. 1995037-57-4 has been evaluated in preclinical models. Research indicates that the compound demonstrates good bioavailability and favorable distribution characteristics. Furthermore, its metabolic stability has been assessed using in vitro assays with human liver microsomes. These studies suggest that the compound undergoes minimal metabolism via cytochrome P450 enzymes, which is advantageous for drug development as it reduces the likelihood of drug-drug interactions.
One of the most exciting areas of research involving 8-bromo-hexahydro-s-indacenamine is its potential application in neurodegenerative diseases such as Alzheimer's disease (AD). Preclinical studies have demonstrated that this compound can inhibit acetylcholinesterase (AChE), an enzyme associated with cognitive decline in AD patients. Additionally, it has shown neuroprotective effects by reducing beta-amyloid-induced toxicity in neuronal cells.
The safety profile of CAS No. 1995037-57-4 has also been investigated through acute and chronic toxicity studies in animal models. Results indicate that the compound exhibits low toxicity at therapeutic doses. However, further long-term studies are required to fully assess its safety profile for human use.
In conclusion, 8-bromo-hexahydro-s-indacenamine, or CAS No. 1995037-57-4, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique chemical structure combined with promising pharmacological properties positions it as a potential candidate for addressing unmet medical needs in various disease areas. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will undoubtedly pave the way for its translation into clinical practice.
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